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Compound of Interest

Compound Name: Tetrahydrofuran-D8

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key physical properties
of Tetrahydrofuran-D8 (THF-D8), a deuterated solvent essential for a range of scientific
applications, most notably in Nuclear Magnetic Resonance (NMR) spectroscopy. This
document presents quantitative data in a structured format, details the experimental
methodologies for property determination, and visualizes a typical workflow where THF-D8 is
employed.

Core Physical and Chemical Properties

Tetrahydrofuran-D8, also known as octadeuterotetrahydrofuran, is an isotopologue of
tetrahydrofuran where the eight hydrogen atoms are replaced with deuterium. This isotopic
substitution makes it an ideal solvent for *H NMR spectroscopy, as it minimizes solvent
interference in the resulting spectra.[1] Its physical properties are similar to its non-deuterated
counterpart, with slight variations due to the increased mass of deuterium.[2]

Summary of Physical Properties

The following table summarizes the key physical properties of Tetrahydrofuran-D8, compiled
from various chemical suppliers and databases. These values are essential for its proper
handling, storage, and application in experimental setups.
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Property Value Units
Chemical Formula C4DsO
Molecular Weight 80.16 g/mol
Appearance .Colorless liquid with an ether-

like odor
Density 0.985 - 1.005 g/mL at 25 °C
Boiling Point 65 - 66 °C
Melting Point -106 °C
Refractive Index 1.403 (at 20 °C)
Water Solubility Soluble
Flash Point -17 to -21 °C

Note: The exact values may vary slightly between different suppliers and batches.

Experimental Protocols for Property Determination

The physical properties listed above are determined through standardized experimental
methodologies. Below are detailed descriptions of the general protocols used for these
measurements.

Determination of Boiling Point

The boiling point of an organic liquid like THF-D8 is typically determined using methods such
as simple distillation or the capillary tube method.[3][4]

Capillary Tube Method:

» Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,
sealed at one end, is inverted and placed into the fusion tube containing the liquid.[4]

e Apparatus Setup: The fusion tube is attached to a thermometer, and both are placed in a
heating bath (e.g., a Thiele tube or an aluminum block) to ensure uniform heating.[5]
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Heating and Observation: The apparatus is heated slowly. As the temperature rises, the air
trapped in the capillary tube expands and escapes as bubbles.

Boiling Point Identification: The temperature is noted when a rapid and continuous stream of
bubbles emerges from the open end of the capillary tube. This temperature corresponds to
the boiling point of the liquid.[5]

Confirmation: The heat source is removed, and the liquid is allowed to cool. The temperature
at which the liquid is drawn back into the capillary tube is also recorded as the boiling point.
The average of the two recorded temperatures is taken as the final boiling point.

Determination of Melting Point

For substances that are solid at room temperature, the melting point is a crucial indicator of

purity. For a low-melting-point substance like THF-D8, this would be determined using a

cryostat. The general principle for organic solids is the capillary method, as outlined in ASTM
E324.[6][7]

Capillary Method (General Principle):

Sample Preparation: A small, finely powdered sample of the solidified compound is packed
into a thin-walled capillary tube, sealed at one end.[8]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a calibrated thermometer or an electronic temperature
sensor.[9]

Heating and Observation: The sample is heated at a slow, controlled rate.

Melting Range Determination: The temperature at which the first drop of liquid appears is
recorded as the initial melting point, and the temperature at which the entire sample
becomes a clear liquid is the final melting point. A narrow melting range typically indicates a
high degree of purity.

Determination of Density

The density of a liquid can be measured using several methods, including the use of a

pycnometer, hydrometer, or by direct mass and volume measurements.[10][11]
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Mass and Volume Measurement Method:

Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is
accurately measured using an analytical balance.[12]

Volume of Liquid: A known volume of the liquid is carefully added to the graduated cylinder.
For higher accuracy, a pycnometer of a known volume is filled with the liquid.[13]

Mass of Container with Liquid: The mass of the container with the liquid is then measured.
[12]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container. The density is then calculated by dividing the mass of the liquid by its volume.[14]

Determination of Refractive Index

The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is commonly measured using a refractometer, such as an Abbe

refractometer.[15]

Using an Abbe Refractometer:

Calibration: The refractometer is first calibrated using a standard liquid with a known
refractive index, often distilled water.

Sample Application: A few drops of the liquid sample (THF-D8) are placed on the prism
surface of the refractometer.[16]

Measurement: The prism is closed, and the light source is switched on. The user looks
through the eyepiece and adjusts the controls until the dividing line between the light and
dark fields is sharp and centered in the crosshairs.

Reading: The refractive index is then read directly from the instrument's scale. The
temperature is also recorded, as the refractive index is temperature-dependent.

Visualization of Experimental Workflow
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Tetrahydrofuran-D8 is most frequently used as a solvent in NMR spectroscopy to elucidate
the structure of molecules. The following diagram illustrates a generalized workflow for
conducting an NMR experiment with a deuterated solvent.
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Caption: General workflow for an NMR experiment using a deuterated solvent like THF-D8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

